Cas no 52304-50-4 (2,4(1H,3H)-Pyrimidinedione, 1-(2-butenyl)-6-chloro-3,5-diethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(2-butenyl)-6-chloro-3,5-diethyl-
• CAS No: 52304-50-4
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 359942
• PubChem ID: 71365692
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(2-butenyl)-6-chloro-3,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(2-butenyl)-6-chloro-3,5-diethyl-
• 1-but-2-enyl-6-chloro-3,5-diethylpyrimidine-2,4-dione
• 1-(But-2-en-1-yl)-6-chloro-3,5-diethylpyrimidine-2,4(1H,3H)-dione
• DTXSID80789088
• 52304-50-4

• Inchi： 1S/C12H17ClN2O2/c1-4-7-8-15-10(13)9(5-2)11(16)14(6-3)12(15)17/h4,7H,5-6,8H2,1-3H3
• InChI Key： AUTBTQXSMVRZLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(N(CC)C(N1CC=CC)=O)=O

Computed Properties

• Exact Mass: 256.09801
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62